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Introduction

Interleukin-25 (IL-25), also known as IL-17E, is a distinct member of the IL-17 cytokine family.
Unlike its pro-inflammatory counterparts, IL-25 is a key orchestrator of type 2 immunity, playing
a pivotal role in allergic inflammation, host defense against parasitic infections, and the
complex landscape of autoimmune diseases and cancer. This technical guide provides an in-
depth exploration of the functions of IL-25, its signaling pathways, and the experimental
methodologies used to investigate its biological significance.

Core Functions of Interleukin-25

IL-25's primary function is the induction and amplification of type 2 immune responses,
characterized by the production of cytokines such as IL-4, IL-5, and IL-13.[1] These cytokines
are central to the pathophysiology of allergic diseases and the clearance of helminth infections.

Allergic Inflammation
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IL-25 is a critical initiator of allergic inflammation in tissues such as the lungs and gut.[2] Upon
exposure to allergens, epithelial cells release IL-25, which in turn activates various immune
cells, including type 2 innate lymphoid cells (ILC2s), T helper 2 (Th2) cells, eosinophils, and
mast cells.[3][4] This leads to the hallmark features of allergic reactions, such as mucus
overproduction, eosinophilia, and airway hyperresponsiveness.[4] Transgenic overexpression
of IL-25 in mice results in a spontaneous asthma-like phenotype, highlighting its potent pro-
allergic activity.

Host Defense Against Parasites

IL-25 plays a crucial role in the expulsion of parasitic helminths from the gastrointestinal tract.
[1] It is constitutively expressed by tuft cells in the intestinal epithelium and its production is
upregulated upon parasitic infection.[5] IL-25 activates ILC2s to produce IL-13, which promotes
goblet cell hyperplasia and mucus production, creating an environment that is inhospitable for
the parasites.[5] Studies in IL-25 deficient mice have shown impaired worm clearance,
demonstrating its essential role in anti-helminth immunity.[1]

Autoimmune Diseases

The role of IL-25 in autoimmune diseases is complex and context-dependent, exhibiting both
pro-inflammatory and anti-inflammatory functions. In conditions like psoriasis, IL-25 can
exacerbate inflammation by promoting the recruitment of neutrophils and the activation of
macrophages. Conversely, in diseases such as inflammatory bowel disease (IBD), type 1
diabetes, and multiple sclerosis, IL-25 can have a protective effect by inhibiting the
differentiation of pro-inflammatory Th1l and Th17 cells through the induction of Th2 cytokines.[6]

Cancer

The function of IL-25 in cancer is also dualistic, with evidence supporting both tumor-promoting
and tumor-suppressive roles.[6][7] In some cancers, such as non-small cell lung cancer, high
IL-25 expression is associated with reduced overall survival, potentially by promoting an
immunosuppressive tumor microenvironment.[8] In contrast, in other contexts, IL-25 can exert
anti-tumor effects by inducing apoptosis in cancer cells and promoting the infiltration of anti-
tumor immune cells like eosinophils.[7]

Cellular Sources and Targets of IL-25
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IL-25 is produced by a variety of cell types, primarily epithelial cells in barrier tissues like the
lungs, skin, and gastrointestinal tract.[3] Other cellular sources include Th2 cells, mast cells,
eosinophils, and macrophages.[9]

The primary targets of IL-25 are cells that express its heterodimeric receptor, composed of IL-
17RA and IL-17RB subunits.[10] These include:

Type 2 Innate Lymphoid Cells (ILC2s): Potent producers of type 2 cytokines.

e T helper 2 (Th2) cells: Key adaptive immune cells in type 2 immunity.[11]

» Eosinophils: Granulocytes involved in allergic inflammation and parasite defense.
o Basophils and Mast Cells: Key players in allergic responses.

o Epithelial cells: Can respond to IL-25 in an autocrine or paracrine manner.

o Dendritic Cells: Antigen-presenting cells that can be influenced by IL-25 to promote Th2
responses.[12]

NKT cells: A subset of T cells that can produce type 2 cytokines in response to IL-25.[4]

Quantitative Data on IL-25 Function

The following tables summarize quantitative data from various studies on the effects of IL-25.

Table 1: IL-25 Concentration in Human Diseases
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IL-25 IL-25
Disease Sample Type Concentration  Concentration Reference
(Patients) (Controls)
Atopic Dermatitis  Serum 145 + 98 pg/mL 74 £ 23 pg/mL [5]
145.69 + 586.78 49.45 + 210.77
Eczema Serum [13]
pg/mL pg/mL
Cholangiocarcino ] Significantly Lower in non-
) Cancer Tissue . ) [14]
ma (Metastatic) higher metastatic
High density Low density
, Intra-tumoral _ _ _ _
Gastric Cancer - associated with associated with [12]
issue
longer survival shorter survival
Table 2: Effects of IL-25 in Mouse Models of Disease
Treatment/Gen  Outcome
Mouse Model Result Reference
otype Measure
Anti-IL-25 _
o Body weight o
Oxazolone- neutralizing Significant
) N ] loss, colon ) [15]
induced colitis antibody (500 p ] improvement
ulceration
g/mouse )
Recombinant o
Collagen- ) Clinical score of Attenuated
) N murine IL-25 (1 p N [8]
induced arthritis arthritis development
g/mouse )
Airway ]
) ) ] Restrained
HDM-induced IL-25 knockout inflammation, ] )
) ) ) ) inflammation and  [9]
allergic asthma mice eosinophil )
_ recruitment
recruitment
T. spiralis Recombinant IL- Lower worm
) ) Worm burden [16]
infection 25 burden

Interleukin-25 Signaling Pathways
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IL-25 exerts its biological effects by binding to a heterodimeric receptor complex consisting of
IL-17RA and IL-17RB.[10] This binding initiates a cascade of intracellular signaling events,
primarily through three major pathways: NF-kB, MAP kinases (MAPK), and STAT5.

NF-kB Pathway

The canonical NF-kB pathway is a key mediator of IL-25-induced inflammation. Upon ligand
binding, the receptor complex recruits the adaptor protein Actl, which in turn engages TRAF6,
leading to the activation of the IKK complex.[17][18] IKK then phosphorylates IkBa, targeting it
for degradation and allowing the NF-kB transcription factor to translocate to the nucleus and
induce the expression of pro-inflammatory genes.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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